Cas no 57830-48-5 (2-(Trifluoromethyl)sulfanylbenzaldehyde)

• Product Name: 2-(Trifluoromethyl)sulfanylbenzaldehyde
• CAS No: 57830-48-5
• MF: C₈H₅F₃OS
• MW: 206.184911489487
• MDL: MFCD00236334
• CID: 57199
• PubChem ID: 2777842
• Update Time: 2025-04-18

2-(Trifluoromethyl)sulfanylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Trifluoromethylthio)benzaldehyde
• 2-(trifluoromethylsulfanyl)benzaldehyde
• 2-[(TrifluoroMethyl)sulfanyl]benzaldehyde
• 2-Formyl-trifluormethylthiobenzol
• PC5544
• JQSKYLMRBFOYTR-UHFFFAOYSA-N
• 2-((Trifluoromethyl)thio)benzaldehyde
• A831626
• DTXSID20380679
• 57830-48-5
• SCHEMBL1442135
• AKOS005063742
• MFCD00236334
• CS-0358425
• FT-0640489
• 2-(Trifluoromethyl)sulfanylbenzaldehyde

• MDL： MFCD00236334
• Inchi： 1S/C8H5F3OS/c9-8(10,11)13-7-4-2-1-3-6(7)5-12/h1-5H
• InChI Key： JQSKYLMRBFOYTR-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC=CC=1C=O

Computed Properties

• Exact Mass: 206.00100
• Monoisotopic Mass: 206.00132044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 42.37000
• LogP: 3.11100
• Sensitiveness: Stench

2-(Trifluoromethyl)sulfanylbenzaldehyde Security Information

• Hazard Statement： Irritant/Stench
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives